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Compound of Interest

Compound Name: 8-Fluoroquinoline

Cat. No.: B1294397 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical procedures for the handling and

disposal of 8-Fluoroquinoline. Adherence to these guidelines is essential to ensure a safe

laboratory environment and minimize risks associated with this compound.

Hazard Identification and Classification
8-Fluoroquinoline is classified as a hazardous substance. The primary risks associated with

this chemical are skin and eye irritation. Below is a summary of its classification according to

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Irritant (Category

2)

GHS07 (Exclamation

Mark)[1]
Warning[1]

H315: Causes skin

irritation[1][2][3]

Eye Irritant (Category

2)

GHS07 (Exclamation

Mark)[1]
Warning[1]

H319: Causes serious

eye irritation[1][2][3]

Personal Protective Equipment (PPE)
Due to the hazardous nature of 8-Fluoroquinoline, the following personal protective

equipment must be worn at all times when handling this compound.
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Body Part Required PPE Specifications

Eyes/Face
Chemical Splash Goggles or

Face Shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

used in conjunction with

goggles when there is a

significant risk of splashing.[4]

Hands Chemical-Resistant Gloves

Nitrile or other appropriate

chemically resistant gloves

should be worn. Inspect gloves

for any signs of degradation or

puncture before use.

Body Laboratory Coat

A flame-retardant lab coat that

fully covers the arms is

required.

Respiratory
Use in a well-ventilated area or

fume hood

Respiratory protection is

generally not required when

handling small quantities in a

well-ventilated laboratory or

under a fume hood. If dusts

are generated, a NIOSH-

approved respirator may be

necessary.

Handling and Storage Procedures
Proper handling and storage are crucial to prevent accidental exposure and maintain the

integrity of the compound.

Operational Plan: Step-by-Step Handling
Preparation: Before handling, ensure the work area is clean and uncluttered. Verify that a

safety shower and eyewash station are readily accessible.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: Conduct all weighing operations of solid 8-Fluoroquinoline within a chemical

fume hood to prevent inhalation of any airborne particles.

Dissolving: When preparing solutions, add the solid 8-Fluoroquinoline to the solvent slowly

to avoid splashing.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water. Decontaminate all work surfaces.

Storage Plan
Store 8-Fluoroquinoline in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
In the event of an exposure or spill, immediate action is required.
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Incident First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes. If irritation persists, seek medical

attention.[3]

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Spill

Evacuate the area. For small spills, absorb with

an inert material (e.g., sand, vermiculite) and

place in a sealed container for disposal. For

large spills, contact your institution's

environmental health and safety department.

Disposal Plan
8-Fluoroquinoline is a halogenated organic compound and must be disposed of as hazardous

waste.[6]

Waste Collection: Collect all waste containing 8-Fluoroquinoline (including contaminated

solids, solutions, and PPE) in a designated, clearly labeled, and sealed hazardous waste

container.[7][8]

Segregation: Do not mix halogenated organic waste with non-halogenated waste streams.[6]
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Disposal: Arrange for the disposal of the hazardous waste through your institution's certified

waste disposal program. Do not dispose of 8-Fluoroquinoline down the drain or in regular

trash.[7][9]

Experimental Workflow & Safety Logic
The following diagrams illustrate the key workflows for handling and emergency response.

Handling Workflow for 8-Fluoroquinoline

1. Preparation
- Verify fume hood function

- Confirm eyewash/shower access
- Don appropriate PPE

2. Weighing
- Perform inside fume hood

- Use appropriate spatula and weigh boat

3. Dissolution
- Add solid to solvent slowly

- Gentle agitation

4. Experimental Use
- Maintain in fume hood

- Avoid generating aerosols

5. Post-Handling Cleanup
- Decontaminate work surfaces

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Step-by-step procedure for safely handling 8-Fluoroquinoline.
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Emergency Response Protocol

Exposure Event
(Skin/Eye Contact, Inhalation)

Remove from Exposure Source

Administer First Aid
(Flush with water, move to fresh air)

Seek Immediate Medical Attention

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Logical flow for responding to an exposure incident.
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Disposal Workflow for Halogenated Waste

1. Collect Waste
- Includes contaminated solids, liquids, and PPE

2. Segregate Waste
- Place in designated 'Halogenated Organic Waste' container

3. Label Container
- Clearly identify contents and hazard warnings

4. Store Securely
- In a designated satellite accumulation area

5. Arrange Pickup
- Contact institutional hazardous waste disposal

Click to download full resolution via product page

Caption: Procedural steps for the proper disposal of 8-Fluoroquinoline waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://www.chemicalbook.com/msds/3-bromo-8-fluoroquinoline.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Halogenated_Solvents_Hal_HS.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.benchchem.com/product/b1294397#personal-protective-equipment-for-handling-8-fluoroquinoline
https://www.benchchem.com/product/b1294397#personal-protective-equipment-for-handling-8-fluoroquinoline
https://www.benchchem.com/product/b1294397#personal-protective-equipment-for-handling-8-fluoroquinoline
https://www.benchchem.com/product/b1294397#personal-protective-equipment-for-handling-8-fluoroquinoline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294397?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

